2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide

• Molecular Formula: C18H20ClNO4
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C18H20ClNO4/c1-2-22-11-12-23-17-6-4-3-5-16(17)20-18(21)13-24-15-9-7-14(19)8-10-15/h3-10H,2,11-13H2,1H3,(H,20,21)
• InChI Key: CDNZKLKCHTUCNK-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide, also known as GW 501516, is a selective androgen receptor modulator (SARM) that has gained significant attention in the scientific community for its potential applications in the field of sports medicine, specifically for its ability to enhance endurance and performance. GW 501516 has been shown to activate the peroxisome proliferator-activated receptor delta (PPARδ), which plays a critical role in regulating energy metabolism and enhancing endurance.

Mechanism of Action

2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 activates PPARδ, which plays a critical role in regulating energy metabolism and enhancing endurance. PPARδ is a transcription factor that regulates the expression of genes involved in energy metabolism and mitochondrial biogenesis. Activation of PPARδ by 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 leads to an increase in the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, which enhances the cells' ability to produce energy.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 has been shown to increase endurance and performance in animal studies. In addition, 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 has been shown to increase the number of mitochondria in muscle cells, which enhances the cells' ability to produce energy. 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 has also been shown to increase the expression of genes involved in fatty acid oxidation, which leads to a decrease in body fat.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 in lab experiments is its ability to enhance endurance and performance, which makes it a valuable tool for studying the effects of exercise on energy metabolism. However, one limitation of using 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 in lab experiments is its potential for off-target effects, which can lead to unintended consequences.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516. One area of research is the potential for 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 to be used as a treatment for metabolic disorders such as obesity and type 2 diabetes. Another area of research is the potential for 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 to be used in combination with other drugs to enhance performance and endurance. Additionally, future research could focus on the long-term effects of 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 on health and performance.

Synthesis Methods

2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 is synthesized through a multi-step process that involves the reaction of 4-chlorophenol with ethylene oxide to produce 4-chloro-2-(2-ethoxyethoxy)phenol. This compound is then reacted with chloroacetyl chloride to produce 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide.

Scientific Research Applications

2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 has been extensively studied for its potential applications in sports medicine, specifically for its ability to enhance endurance and performance. In animal studies, 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 has been shown to increase the expression of genes involved in energy metabolism and improve endurance performance. In addition, 2-(4-chlorophenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide 501516 has been shown to increase the number of mitochondria in muscle cells, which enhances the cells' ability to produce energy.